Cas no 846033-37-2 (7-Fluoro-1,8naphthyridin-2-ol)

7-Fluoro-1,8-naphthyridin-2-ol is a fluorinated naphthyridine derivative with notable applications in pharmaceutical and agrochemical research. Its unique structure, featuring a fluorine substituent at the 7-position and a hydroxyl group at the 2-position, enhances its reactivity and binding affinity, making it a valuable intermediate in the synthesis of bioactive compounds. The fluorine atom contributes to improved metabolic stability and lipophilicity, while the hydroxyl group offers versatility for further functionalization. This compound is particularly useful in the development of antimicrobial and antitumor agents due to its ability to interact with biological targets. Its high purity and well-characterized properties ensure reliability in research and industrial applications.
7-Fluoro-1,8naphthyridin-2-ol structure
7-Fluoro-1,8naphthyridin-2-ol structure
Product Name:7-Fluoro-1,8naphthyridin-2-ol
CAS No:846033-37-2
MF:C8H5FN2O
MW:164.136504888535
MDL:MFCD08459315
CID:720219
PubChem ID:329771893
Update Time:2025-06-30

7-Fluoro-1,8naphthyridin-2-ol Chemical and Physical Properties

Names and Identifiers

    • 7-Fluoro-1,8-naphthyridin-2-ol
    • 1,8-Naphthyridin-2(1H)-one,7-fluoro-
    • 7-Fluoro-[1,8]naphthyridin-2-ol
    • 7-fluoro-1H-1,8-naphthyridin-2-one
    • DTXSID50610537
    • 7-Fluoro-[1,8]naphthyridin-2-ol, AldrichCPR
    • 846033-37-2
    • AKOS016016028
    • AB45677
    • CS-0088249
    • D74676
    • A840874
    • FT-0678009
    • AKOS006288009
    • 7-Fluoro-1,8-naphthyridin-2(1H)-one
    • MFCD08459315
    • SCHEMBL5076877
    • DB-029565
    • 7-Fluoro-1,8naphthyridin-2-ol
    • MDL: MFCD08459315
    • Inchi: 1S/C8H5FN2O/c9-6-3-1-5-2-4-7(12)11-8(5)10-6/h1-4H,(H,10,11,12)
    • InChI Key: FUBNBYAEJAJCBT-UHFFFAOYSA-N
    • SMILES: FC1=CC=C2C=CC(NC2=N1)=O

Computed Properties

  • Exact Mass: 164.03900
  • Monoisotopic Mass: 164.039
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 0
  • Complexity: 229
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 42A^2
  • XLogP3: 1

Experimental Properties

  • Density: 1.373
  • Melting Point: 280-281°C
  • Boiling Point: 376.1°C at 760 mmHg
  • Flash Point: 181.3°C
  • Refractive Index: 1.576
  • PSA: 46.01000
  • LogP: 1.47450

7-Fluoro-1,8naphthyridin-2-ol Security Information

  • Symbol: GHS05 GHS07
  • Signal Word:Danger
  • Hazard Statement: H302-H315-H318-H335
  • Warning Statement: P261-P280-P305+P351+P338
  • Hazardous Material transportation number:NONH for all modes of transport
  • WGK Germany:3
  • Hazard Category Code: 22-37/38-41
  • Safety Instruction: 26-39
  • Hazardous Material Identification: Xi
  • HazardClass:IRRITANT
  • Storage Condition:Sealed in dry,2-8°C

7-Fluoro-1,8naphthyridin-2-ol Customs Data

  • HS CODE:2933990090
  • Customs Data:

    China Customs Code:

    2933990090

    Overview:

    2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

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7-Fluoro-1,8naphthyridin-2-ol Production Method

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